Cas no 2172134-70-0 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• CAS No: 2172134-70-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6596002
• PubChem ID: 165542325
• Update Time: 2025-06-08

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• EN300-1498796
• 2172134-70-0
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(16-26(31)30-25-13-7-2-8-19(25)14-15-27(32)33)29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h2-13,18,24H,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LSEUJMDRYFXDGR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC=CC=1CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid

Introduction to 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS No. 2172134-70-0)

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid, identified by its CAS number 2172134-70-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amide linkage, and a phenyl ring substituted with an amino butanamide moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group, a protecting group commonly used in peptide synthesis, is particularly noteworthy in this compound. Its stability under mild conditions and ease of removal make it an invaluable tool in the synthesis of complex peptides and proteins. The incorporation of the fluorenylmethoxycarbonyl moiety into the structure of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid suggests potential applications in peptide coupling reactions, where it can serve as a temporary protecting group for the amino group before being selectively cleaved off during the synthesis process.

The central amino group in the compound’s name is connected to a butanamide chain, which further extends its structural complexity. Butanamide derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. The phenyl ring, on the other hand, is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of drug molecules. The combination of these elements in 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid makes it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of complex molecules with greater accuracy. The structural features of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid, particularly its ability to interact with biological targets through multiple binding sites, has been explored using these techniques. Studies have shown that the fluorenylmethoxycarbonyl group can enhance solubility and bioavailability, while the amide and phenyl moieties contribute to specific interactions with target proteins and enzymes.

In the realm of drug discovery, the development of kinase inhibitors has been a major focus due to the critical role kinases play in various cellular processes. The structural motif present in 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid bears resemblance to known kinase inhibitors, suggesting potential activity against certain kinases or related enzymes. For instance, the presence of an amide bond and a phenyl ring can mimic natural substrates or inhibitors that bind to kinase active sites. This has prompted researchers to investigate its inhibitory effects on specific kinases, which could lead to new treatments for diseases such as cancer and inflammatory disorders.

The synthesis of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, has been crucial in constructing the complex framework of this compound. These techniques not only facilitate the formation of carbon-carbon bonds but also allow for selective functionalization at specific positions within the molecule.

Once synthesized, the characterization of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid is essential for understanding its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. These analytical methods help confirm the identity of functional groups and verify the correctness of synthetic routes.

The pharmacological evaluation of 3-{2-3-({(9H-fluoren-9-yl)methoxycarboly)}amino)butanamidophenyl}propanoic acid involves testing its interaction with biological targets such as enzymes, receptors, or nucleic acids. High-throughput screening (HTS) platforms have been instrumental in identifying potential leads with desirable biological activity. Initial studies have shown that this compound exhibits promising properties in vitro, including inhibitory effects on certain enzymes and modulation of signaling pathways.

The potential therapeutic applications of 3-{2--{((9H-fluorenylmethoxycarbonyl)} amino)butanamidophenyl}propanoic acid are vast due to its multifaceted structural features. For example, its ability to interact with both protein targets and nucleic acids suggests it could be used in combination therapies targeting multiple disease pathways simultaneously. Additionally, its solubility-enhancing properties make it suitable for formulation into oral or injectable medications.

As research continues to uncover new biological functions and mechanisms underlying various diseases, compounds like 3-{2--{((9H-fluorenylmethoxycarbonyl)} amino)butanamidophenyl}propanoic acid will play an increasingly important role in drug development pipelines. The integration of computational biology with experimental chemistry will further accelerate the discovery process by enabling rapid screening and optimization of lead compounds.

In conclusion, 2172134–70–0 is not just another organic molecule but represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health care . Its unique structural features combined with promising preclinical data position it as a valuable asset for future drug discovery efforts . As scientists delve deeper into understanding its biological activities , we can expect even more innovative applications emerging from this fascinating compound .